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Compound of Interest

Compound Name: 2-Decanol 2-Methanesulfonate

Cat. No.: B141164

2-Decanol 2-methanesulfonate (CAS No. 156575-41-6) is a sulfonate ester, a class of
compounds widely utilized in organic synthesis. Its utility stems from the transformation of a
poorly reactive hydroxyl group (from the 2-decanol precursor) into a methanesulfonate
('mesylate’) group. This functional group is an excellent leaving group in nucleophilic
substitution and elimination reactions, making the molecule a valuable intermediate.[1]

However, the very chemical property that makes sulfonate esters useful—their reactivity—also
renders them significant potential hazards. Sulfonate esters are potent electrophiles and are
recognized as a class of potential alkylating agents.[2] This reactivity profile necessitates a
handling protocol that is significantly more stringent than that for its parent alcohol. This guide
provides a comprehensive framework for the safe handling, storage, and disposal of 2-
Decanol 2-methanesulfonate, grounded in an understanding of its chemical nature.

Section 1: Physicochemical and Reactivity Profile

A thorough understanding of a compound's properties is the foundation of a robust safety
protocol. While specific, experimentally-derived safety data for 2-Decanol 2-
methanesulfonate is limited, a reliable hazard profile can be constructed by analyzing its
structure and the properties of its parent compounds and chemical class.

Table 1: Physicochemical Properties
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Property

Chemical Name

Value

decan-2-yl
methanesulfonate

Source

BOC Sciences[3]

Synonyms 2-Decanol Methanesulfonate BOC Sciences|[3]

FINETECH INDUSTRY
CAS Number 156575-41-6

LIMITED[4]

FINETECH INDUSTRY
Molecular Formula C11H2403S

LIMITED[4]

] FINETECH INDUSTRY

Molecular Weight 236.37 g/mol

LIMITED[4]
Appearance White Solid (Predicted) BOC Sciences[3]

Boiling Point (of 2-Decanol)

211 °C

Sigma-Aldrich[5]

| Density (of 2-Decanol) | 0.827 g/mL at 25 °C | Sigma-Aldrich[5] |

Core Reactivity Insight: The key to understanding the hazards of 2-Decanol 2-

methanesulfonate lies in the nature of the sulfonate ester group. This group's ability to

stabilize a negative charge through resonance makes it a very weak base and therefore an

excellent leaving group.[1] This inherent reactivity means the compound is a potent

electrophile, capable of alkylating nucleophilic sites on other molecules, including biological

macromolecules like DNA. This mechanism is the basis for the genotoxic potential of many

sulfonate esters, a critical concern in pharmaceutical development.[6]

Section 2: Comprehensive Hazard Identification and
Risk Assessment

The risk assessment for this compound must integrate the known hazards of its precursor, 2-
decanol, with the potent, inferred hazards of the methanesulfonate ester functional group.

Table 2: Hazard ldentification and GHS Classification
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Hazard Class

Serious Eye
Damage/Irritation

GHS Classification (Code)

Category 2A (H319)

Basis of Classification

Based on data for 1-
decanol and 2-decanol,
which cause serious eye
irritation.[7][8][9][10]

Skin Corrosion/Irritation

Category 2 (Warning) -

Inferred

As an alkylating agent, it can
react with skin proteins,

leading to irritation. Standard
prudent practice for reactive

electrophiles.

Respiratory/Skin Sensitization

Category 1 (Warning) -

Inferred

Alkylating agents are known to
be potential sensitizers by

haptenization of proteins.

Germ Cell Mutagenicity

Category 2 (Warning) -

Inferred

This is the most significant
inferred hazard. Sulfonate
esters are a well-known class
of potentially mutagenic
impurities due to their ability to
alkylate DNA.[6] Regulatory
bodies have stringent controls
for such impurities in active

pharmaceutical ingredients.[6]

Aquatic Hazard

Acute Category 2 (H401),
Chronic Category 3 (H412)

Based on data for 1-decanol.
[7][8] Discharge into the

environment must be avoided.

[8]

| Combustibility | Combustible Liquid | The parent alcohol, 2-decanol, is a combustible liquid
with a flash point of 85 °C (185 °F).[11] The methanesulfonate is expected to be similar. |

Section 3: Risk Mitigation Workflow: From Bench to

Disposal
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A self-validating safety protocol relies on a multi-layered approach, encompassing engineering
controls, personal protective equipment, and meticulous handling procedures. The following
workflow is designed to minimize exposure and mitigate risk at every step.
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Preparation & Assessment

Acquire Compound

Review SDS & Technical Guide
(Focus on Inferred Hazards)

:

Develop Specific Experimental Plan
(Minimize Quantities)

Safe Handli$g Execution

1. Engineering Controls
- Certified Chemical Fume Hood
- Segregated Workspace

:

2. Personal Protective Equipment
- Double Nitrile/Neoprene Gloves
- Safety Goggles & Face Shield
- Impervious Lab Coat

:

3. Prudent Handling
- Weigh in ventilated enclosure
- Use compatible tools (Teflon, glass)
- Keep container tightly closed

Post-Procedu vre & Disposal

Decontamination
- Quench reactive residues (e.g., with base)
- Clean workspace thoroughly

:

Waste Segregation
- Collect all contaminated solids & liquids
- Label as 'Reactive Alkylating Agent Waste'

:

Final Disposal
- Transfer to licensed hazardous waste contractor

Click to download full resolution via product page

Caption: Risk Assessment and Mitigation Workflow for 2-Decanol 2-Methanesulfonate.
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Experimental Protocol: Safe Handling and Weighing

e Preparation:

o Designate a specific area within a certified chemical fume hood for the handling of this
compound.

o Ensure a safety shower and eyewash station are immediately accessible.

o Prepare three waste containers: 1) Contaminated solid waste (gloves, wipes), 2) Non-
halogenated organic liquid waste, 3) Aqueous waste for quenching. Label all clearly.

e Gowning (PPE):

[¢]

Don an impervious, long-sleeved lab coat.

[e]

Wear two pairs of nitrile gloves. For extended operations, consider neoprene outer gloves
over nitrile inners.

[¢]

Wear chemical safety goggles that conform to EN 166(EU) or NIOSH (US) standards.[12]

[e]

Wear a face shield during any operation with the potential for splashing.

e Handling the Solid:

[¢]

Perform all manipulations of the solid compound within the fume hood.

[¢]

To weigh the material, use a disposable weigh boat on an analytical balance placed inside
the hood or a ventilated balance enclosure.

[¢]

Use spark-proof tools.[12] Take measures to prevent the buildup of electrostatic charge.[8]

[e]

Close the primary container tightly immediately after dispensing.[12]

e Making Solutions:

o Add the solid to the solvent slowly and in a controlled manner.

o If the dissolution is exothermic, ensure the vessel is in an ice bath.
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e Post-Handling:

o Carefully remove the outer pair of gloves and dispose of them in the designated solid
waste container.

o Wipe down the work surface with an appropriate decontaminating solution, followed by
soap and water.

o Wash hands thoroughly after removing all PPE.[8]
Section 4: Emergency Procedures
Spill Response:

o Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or
ventilation is inadequate.

» Control: Remove all sources of ignition.[8][12]

o Contain: For small spills, absorb the material with an inert absorbent like vermiculite or cat
litter.[13] Do not use combustible materials like paper towels directly on the neat compound.

o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste.[13]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials must be disposed of as hazardous waste.

First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention from an
ophthalmologist.[7]

o Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.
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« Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[10]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Seek immediate medical attention.

Section 5: Storage, Stability, and Disposal

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[12] Keep
away from heat, sparks, open flames, and other ignition sources.[11] Due to its reactivity,
storage under an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent
degradation from atmospheric moisture.

Stability and Incompatibilities:
o Chemical Stability: Stable under recommended storage conditions.[8]

o Reactivity: As a potent electrophile, it will react with nucleophiles. Avoid contact with strong
oxidizing agents, strong bases, and strong acids.

e Hazardous Decomposition Products: Combustion may produce hazardous gases such as
carbon oxides (CO, CO2) and sulfur oxides (SOx).

Disposal: Waste material must be disposed of in accordance with national and local
regulations.

e Do not dispose of down the drain. Discharge into the environment must be avoided.[8][12]

 All surplus material and contaminated items (gloves, absorbent, glassware) must be
collected in sealed, properly labeled containers.

o Arrange for disposal via a licensed professional waste disposal service.[13] This is not a
material that can be disposed of through standard laboratory waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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